1-(5-Bromo-2-methylphenyl)cyclopropan-1-amine hydrochloride

• IUPAC Name: 1-(5-bromo-2-methylphenyl)cyclopropan-1-amine;hydrochloride
• InChI: InChI=1S/C10H12BrN.ClH/c1-7-2-3-8(11)6-9(7)10(12)4-5-10;/h2-3,6H,4-5,12H2,1H3;1H
• InChI Key: YJSRWQZYKNMXRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Br)C2(CC2)N.Cl
• Molecular Formula: C10H13BrClN
• Molecular Weight: 262.57 g/mol

Description

1-(5-Bromo-2-methylphenyl)cyclopropan-1-amine hydrochloride, commonly known as Br-MCPA, is a cyclopropane-containing compound used in scientific research. It is a synthetic compound that has been synthesized using various methods. Br-MCPA has been used in scientific research for its ability to modulate the activity of certain receptors in the brain.

Scientific Research Applications

Synthesis and Biological Activity

• Novel azetidine-2-one derivatives of 1H-benzimidazole, prepared via cycloaddition and subsequent reactions, showed promising antibacterial and cytotoxic properties. This methodology could potentially be adapted for the synthesis of compounds structurally related to "1-(5-Bromo-2-methylphenyl)cyclopropan-1-amine hydrochloride" (Noolvi et al., 2014).

Chemical Synthesis and Modification Techniques

• A facile synthesis approach for 5-oxopiperazine-2-carboxylates was reported, involving Michael addition and ring-closing twofold nucleophilic substitution. This method highlights the versatility in synthesizing cyclic compounds, which could be relevant for derivatives of the compound of interest (Limbach et al., 2009).

Mechanistic Insights and Catalysis

• Research on the selective amination of polyhalopyridines using a palladium-xantphos complex provides insights into chemoselective amination reactions. Such catalytic processes could be relevant for functionalizing the cyclopropane moiety in "1-(5-Bromo-2-methylphenyl)cyclopropan-1-amine hydrochloride" (Ji et al., 2003).

Lewis Acid-Catalyzed Reactions

• The Lewis acid-catalyzed ring-opening of activated cyclopropanes with amine nucleophiles was described, which could be applicable to the synthesis or modification of "1-(5-Bromo-2-methylphenyl)cyclopropan-1-amine hydrochloride" (Lifchits & Charette, 2008).